Cas no 151159-23-8 (1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-)

1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl- structure

151159-23-8 structure

Product Name:1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-

CAS No:151159-23-8

MF:C₁₆H₂₅N₅O₂

MW:319.40200304985

CID:157870

PubChem ID:3047747

Update Time:2025-04-19

1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl- Chemical and Physical Properties

Names and Identifiers

- 1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl-
- 8-(1-aminocyclopentyl)-1,3-dipropyl-7H-purine-2,6-dione
- 8-(1-Amino-cyclopentyl)-1,3-dipropyl-3,7-dihydro-purine-2,6-dione
- 8-(1-Aminocyclopentyl)-1,3-dipropylxanthine
- AC1MILRU
- CHEMBL2106736
- L014001
- Midaxifylline
- Midaxifylline [INN]
- SureCN1650583
- UNII-A937Z0MS6C
- A937Z0MS6C
- NS00125638
- MIDAXIFYLLINE [WHO-DD]
- Q27273790
- SCHEMBL1650583
- UFOBUCDTKQDDTN-UHFFFAOYSA-N
- 151159-23-8
- DTXSID90164721
- Inchi： 1S/C16H25N5O2/c1-3-9-20-12-11(13(22)21(10-4-2)15(20)23)18-14(19-12)16(17)7-5-6-8-16/h3-10,17H2,1-2H3,(H,18,19)
- InChI Key： UFOBUCDTKQDDTN-UHFFFAOYSA-N
- SMILES： O=C1C2=C(N(CCC)C(N1CCC)=O)N=C(C1(CCCC1)N)N2

Computed Properties

Exact Mass: 319.20105
Monoisotopic Mass: 319.201
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 23
Rotatable Bond Count: 5
Complexity: 477
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.3
Topological Polar Surface Area: 95.3Å²

Experimental Properties

Density: 1.225
Boiling Point: 557.8°Cat760mmHg
Flash Point: 291.2°C
Refractive Index: 1.577
PSA: 95.32

1H-Purine-2,6-dione,8-(1-aminocyclopentyl)-3,9-dihydro-1,3-dipropyl- Related Literature

1. An approach to 7-aza-1-phosphanorbornane complexes: strain promoted rearrangement of 1-iminylphosphirane complexes and cycloaddition with olefins†

Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
2. Acetyl protected thiol methacrylic polymers as effective ligands to keep quantum dots in luminescent standby mode†

Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
4. An Assessment of the Laminar Hypersonic Double-Cone Experiments in the LENS-XX Tunnel

JaideepRay,PatrickBlonigan,EricT.Phipps,KathrynMaupin
5. An assay for the enzyme N-acetyl-β-d-glucosaminidase (NAGase) based on electrochemical detection using screen-printed carbon electrodes (SPCEs)

R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871

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